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Compound Name: 2-Hydrazinyl-4-methoxypyridine
Cat. No.: B11922870
Get Quote

Executive Summary

2-Hydrazinyl-4-methoxypyridine (CAS: 913839-71-1) is a highly versatile heterocyclic
building block widely utilized in medicinal chemistry. It serves as a critical precursor for the
synthesis of complex annulated systems, such as pyrazolo[3,4-b]pyridines, and is a key
intermediate in the development of specific HIF-prolyl-4-hydroxylase inhibitors used to treat
cardiovascular and hematological diseases[1]. Because the hydrazine moiety is highly reactive
and susceptible to oxidation, rigorous synthetic control and precise spectroscopic
characterization (NMR, IR, MS) are mandatory to ensure batch-to-batch reproducibility.

Chemical Identity & Physical Properties

Before initiating synthetic workflows, it is critical to establish the baseline physical and chemical
parameters of the target compound.
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Property Value

IUPAC Name 2-Hydrazinyl-4-methoxypyridine
CAS Number 913839-71-1[2]

Molecular Formula C6HIN3O

Molecular Weight 139.16 g/mol

Off-white to pale yellow crystalline solid (as
Appearance _
hydrochloride salt)

Synthetic Methodology & Experimental Design

The synthesis of 2-hydrazinyl-4-methoxypyridine requires a strategic approach to avoid side
reactions. While direct nucleophilic aromatic substitution (SNAr) of halopyridines is a standard
method|[3], reacting 2-chloro-4-methoxypyridine directly with hydrazine hydrate often lacks
regiocontrol. The high temperatures required for SNAr can lead to competitive displacement of
the 4-methoxy group or the formation of symmetric bis-pyridyl hydrazines.

To bypass these issues, a two-step sequence utilizing a Buchwald-Hartwig cross-coupling
followed by acidic hydrolysis is employed. This ensures absolute regioselectivity at the 2-
position[1].

o Buchwald-Hartwig Hydrazone Acidic : -
2-Chloro-4-methoxypyridine Coupling T o, Hydrolysis 2-Hydrazinyl-4-methoxypyridine

Click to download full resolution via product page

Fig 1. Two-step synthesis of 2-Hydrazinyl-4-methoxypyridine via Buchwald-Hartwig
amination.

Step-by-Step Protocol: Self-Validating Synthesis

Step 1: Synthesis of Benzophenone (4-methoxypyridin-2-yl)hydrazone Causality:
Benzophenone hydrazone acts as a protected hydrazine equivalent. The bulky diphenyl groups
prevent over-alkylation, while the palladium catalyst facilitates selective C-N bond formation at
the chlorinated C-2 position.
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Reaction Setup: Charge a reaction vessel with 2-chloro-4-methoxypyridine (500 mg, 3.48
mmol), benzophenone hydrazone (752 mg, 3.83 mmol), and sodium tert-butylate (469 mg,
4.88 mmol)[1].

Catalyst Addition: Add palladium(ll) acetate (15.6 mg, 0.07 mmol), phenylboronic acid (21.2
mg, 0.17 mmol), and racemic BINAP (43.4 mg, 0.07 mmol)[1].

Solvent & Heating: Suspend the mixture in degassed toluene and heat at 90°C overnight
under an argon atmosphere[1].

In-Process Control (IPC): Monitor the reaction via LC-MS. The system is self-validating when
the starting material (m/z 144) is fully consumed, replaced by the intermediate mass of m/z
304 [M+H]+[4].

Workup: Cool to room temperature, quench with water, extract with ethyl acetate, dry over
sodium sulfate, and purify via preparative HPLC (RP18 column; acetonitrile/water gradient)

[1].

Step 2: Acidic Hydrolysis to Target Compound Causality: The benzophenone protecting group

is highly acid-labile. Concentrated HCI rapidly hydrolyzes the imine bond, releasing the free

hydrazine. Forming the hydrochloride salt in situ prevents the spontaneous oxidation of the

electron-rich hydrazine moiety.

Hydrolysis: Suspend the intermediate (850 mg, 2.80 mmol) in concentrated hydrochloric
acid[1].

Heating: Heat the solution at 65°C overnight[1].
IPC: Monitor via TLC to ensure complete cleavage of the benzophenone group.

Purification: Cool the mixture and wash with methylene chloride to extract the cleaved
benzophenone byproduct[5].

Isolation: Concentrate the aqueous phase in vacuo to afford 2-hydrazinyl-4-
methoxypyridine as a stable hydrochloride salt[5].

Spectroscopic Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts in the NMR spectra are heavily dictated by the push-pull electronic system
of the pyridine ring. The strongly electron-donating methoxy group at C-4 (+M effect) shields
the adjacent protons at C-3 and C-5, pushing their signals upfield. Conversely, the proton at C-
6 remains relatively deshielded (& = 7.78 ppm) due to the inductive electron-withdrawing effect
(-1) of the adjacent pyridine nitrogen[6].

Table 1: 1H NMR Data (400 MHz, DMSO-d6)

. Chemical o . Coupling .
Position . Multiplicity Integration Assignment
Shift (ppm) (9

Aromatic

CH adjacent
H-6 7.78 d 1H ~6.0 Hz o

to pyridine

N[6]

Aromatic CH
H-5 6.40 - 6.50 dd 1H 6.0, 2.2 Hz shielded by
4-methoxy

Aromatic CH

between
H-3 6.25-6.35 d 1H 2.2 Hz _

hydrazine

and methoxy

Methoxy
O-CH3 3.75-3.85 S 3H
protons

Hydrazine

secondary
NH ~7.50 brs 1H - amine

(exchangeabl

e)

| NH2 | ~4.20 | br s | 2H | - | Hydrazine primary amine (exchangeable) |

Table 2: 13C NMR Data (125 MHz, DMSO-d6)
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] Causality /
. Expected Shift . ]
Position Assignment Electronic
(ppm) :
Environment
. Highly deshielded
Methoxy-bearing .
C-4 ~166.5 by direct oxygen
carbon
attachment
Hydrazine-bearing Deshielded by
C-2 ~162.0 _
carbon nitrogen attachment
Deshielded by
C-6 ~148.5 Aromatic CH inductive effect of ring
nitrogen
Shielded by
C-5 ~104.2 Aromatic CH resonance (+M) from
C-4 methoxy
Doubly shielded by C-
C-3 ~92.5 Aromatic CH 4 methoxy and C-2

hydrazine

| O-CH3 | ~55.2 | Methoxy carbon | Standard aliphatic ether shift |

Mass Spectrometry (MS)

Electrospray ionization (ESI+) of 2-hydrazinyl-4-methoxypyridine yields a strong molecular
ion peak at m/z 140 [M+H]+[1]. Tandem mass spectrometry (MS/MS) fragmentation is driven by
the lability of the exocyclic substituents.
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Fig 2. Primary ESI-MS fragmentation pathways for the 2-Hydrazinyl-4-methoxypyridine
[M+H]+ ion.

Infrared (IR) Spectroscopy

Fourier-transform infrared (FT-IR) spectroscopy provides rapid orthogonal validation of the
functional groups. The presence of the hydrazine moiety is confirmed by distinct N-H stretching
bands, while the methoxy group is verified by strong C-O-C asymmetric stretching.

Table 3: Key IR Vibrational Bands
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Wavenumber (cm~—?) Vibration Type Structural Assignment

Primary and secondary

3350, 3210 N-H stretching amines of the hydrazine
group
_ Aromatic sp2 C-H bonds of the
3050 C-H stretching S
pyridine ring
) Aliphatic sp3 C-H bonds of the
2950, 2840 C-H stretching
methoxy group
1605, 1560 C=C, C=N stretching Pyridine ring skeletal vibrations

| 1240, 1030 | C-O-C stretching | Asymmetric and symmetric ether stretching (methoxy) |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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